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Compound of Interest

Compound Name: 1,3-Propanediol, 2-phenoxy-

CAS No.: 5800-08-8

Cat. No.: B3191805 Get Quote

Introduction: The Rise of a Multifunctional
Humectant
In the landscape of cosmetic formulation, the demand for high-performance, consumer-friendly,

and sustainably sourced ingredients is paramount. 1,3-Propanediol, a versatile glycol, has

emerged as a leading ingredient, addressing these needs with its exceptional properties as a

humectant, solvent, and sensory modifier.[1][2][3] Often derived from the fermentation of corn

sugar, it offers a natural alternative to petroleum-based glycols like propylene glycol.[2][4][5]

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals on the effective utilization of 1,3-propanediol in cosmetic

formulations, with a focus on its role as a premier humectant.

Mechanism of Action: A Molecular Perspective on
Hydration
1,3-Propanediol's efficacy as a humectant is rooted in its molecular structure. As a diol, it

possesses two hydroxyl (-OH) groups, which readily form hydrogen bonds with water

molecules. This hygroscopic nature allows it to attract and hold moisture from the surrounding

environment and within the formulation itself, delivering it to the stratum corneum, the

outermost layer of the skin.[1][6] This mechanism helps to maintain and improve skin hydration,

resulting in a softer, more supple complexion.[1][7]
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Beyond its primary humectant activity, 1,3-propanediol also acts as a penetration enhancer.[4]

[8][9] By interacting with the lipid matrix of the stratum corneum, it can facilitate the absorption

of other active ingredients within a formulation, thereby increasing their bioavailability and

overall efficacy.[2][8]

Core Functional Attributes in Formulation
1,3-Propanediol is a multifunctional ingredient that offers a range of benefits beyond hydration:
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Functional Attribute Description Typical Use Level (%)

Humectant

Attracts and retains moisture in

the skin, providing long-lasting

hydration.[1][10]

1-10

Solvent

Effectively dissolves a wide

range of cosmetic ingredients,

including challenging actives

like salicylic acid and ferulic

acid.[1][2][6][8]

1-20

Sensory Enhancer

Improves the texture and feel

of formulations, reducing the

stickiness often associated

with high concentrations of

glycerin and providing a

smooth, dewy finish.[10][11]

1-5

Preservative Booster

Enhances the efficacy of

preservative systems, allowing

for the use of lower

concentrations of traditional

preservatives.[4][8][10][11][12]

2-5

Viscosity Modifier

Can influence the viscosity of a

formulation, contributing to a

lightweight feel.[6]

1-5

Emollient

Soothes and softens the skin,

improving its overall texture.[6]

[9]

1-10

Comparative Analysis: 1,3-Propanediol vs. Other
Glycols
A key consideration for formulators is the selection of the appropriate glycol for a specific

application. 1,3-Propanediol presents several advantages over other commonly used glycols.
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Parameter 1,3-Propanediol

Propylene

Glycol (1,2-

Propanediol)

Butylene Glycol Glycerin

Source

Primarily bio-

based (corn

fermentation).[2]

[5][13]

Primarily

petrochemical-

derived.[6][9]

Petrochemical-

derived.

Natural or

synthetic.

Skin Feel

Non-sticky,

smooth,

lightweight.[11]

Can be sticky at

higher

concentrations.

Less sticky than

propylene glycol.

Can be tacky at

higher

concentrations.

[11]

Irritation

Potential

Low; generally

well-tolerated by

sensitive skin.[1]

[14][15]

Higher potential

for irritation and

sensitization in

some individuals.

[6][14]

Generally low

irritation

potential.

Very low irritation

potential.

Humectancy

High, with long-

lasting hydration.

[16]

Good. Good. Very high.

Solvency

Excellent for a

wide range of

actives.[2][6]

Good. Good. Good.

Application Protocols
The following protocols provide a framework for incorporating 1,3-propanediol into various

cosmetic formulations.

Protocol 1: High-Hydration Facial Serum
Objective: To create a lightweight, hydrating serum with enhanced penetration of a water-

soluble active ingredient.

Materials:
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Deionized Water

1,3-Propanediol

Hyaluronic Acid (Low Molecular Weight)

Niacinamide (Vitamin B3)

Liquid Germall Plus (Preservative)

Citric Acid or Sodium Hydroxide (for pH adjustment)

Procedure:

Water Phase Preparation: In a sanitized beaker, combine the deionized water and 1,3-

propanediol. Begin stirring with a magnetic stirrer.

Active Ingredient Incorporation: Slowly add the niacinamide to the water phase and stir until

fully dissolved.

Gelling Agent Addition: Gradually sprinkle in the hyaluronic acid while stirring continuously to

prevent clumping. Continue to mix until a homogenous gel is formed.

pH Adjustment: Measure the pH of the formulation and adjust to a range of 5.5-6.5 using

citric acid or sodium hydroxide as needed.

Preservation: Add the Liquid Germall Plus and mix thoroughly.

Final Quality Control: Visually inspect the serum for clarity and homogeneity.

Causality of Choices:

1,3-Propanediol: Chosen for its dual role as a humectant to boost hydration and a solvent to

ensure the complete dissolution of niacinamide. Its lightweight feel is ideal for a serum

formulation.

Low Molecular Weight Hyaluronic Acid: Selected for its ability to penetrate the skin and

provide deeper hydration, synergizing with the humectant properties of 1,3-propanediol.
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Niacinamide: A well-tolerated active with multiple skin benefits, its solubility is enhanced by

the presence of 1,3-propanediol.

Protocol 2: Oil-in-Water (O/W) Moisturizing Cream
Objective: To formulate a stable, moisturizing cream with a smooth, non-greasy after-feel.

Materials:

Water Phase:

Deionized Water

1,3-Propanediol

Glycerin

Xanthan Gum

Oil Phase:

Caprylic/Capric Triglyceride

Cetearyl Alcohol

Glyceryl Stearate

Stearic Acid

Cool-Down Phase:

Phenoxyethanol (and) Ethylhexylglycerin (Preservative)

Tocopherol (Vitamin E)

Fragrance (optional)

Procedure:
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Water Phase Preparation: In a primary beaker, combine deionized water, 1,3-propanediol,

and glycerin. Heat to 75°C. Sprinkle in xanthan gum and mix with a homogenizer until fully

dispersed.

Oil Phase Preparation: In a separate beaker, combine all oil phase ingredients and heat to

75°C until all components are melted and uniform.

Emulsification: Slowly add the oil phase to the water phase while homogenizing. Continue

mixing for 5-10 minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while stirring gently with a paddle mixer.

Cool-Down Phase Addition: Once the temperature is below 40°C, add the preservative,

tocopherol, and fragrance (if using). Mix until uniform.

Final Quality Control: Check the pH (target 5.0-6.0) and viscosity of the final cream.

Causality of Choices:

1,3-Propanediol in Combination with Glycerin: This pairing creates a powerful humectant

system. 1,3-propanediol helps to reduce the potential tackiness of glycerin while providing its

own hydrating benefits.[10]

Xanthan Gum: A stabilizer for the emulsion, ensuring long-term stability.

Cetearyl Alcohol and Glyceryl Stearate: Co-emulsifiers that contribute to the cream's texture

and stability.

Performance Evaluation Protocols
To validate the efficacy of formulations containing 1,3-propanediol, the following standardized

testing protocols are recommended.

Protocol 3: In-Vivo Skin Hydration Assessment
Objective: To quantify the short- and long-term moisturizing effects of a formulation containing

1,3-propanediol.
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Instrumentation: Corneometer®

Procedure:

Subject Recruitment: Select a panel of healthy volunteers with normal to dry skin.

Acclimatization: Have subjects acclimatize to a room with controlled temperature and

humidity for at least 30 minutes.

Baseline Measurement: Take baseline skin hydration readings on designated areas of the

forearm.

Product Application: Apply a standardized amount of the test formulation to the designated

area. A control area with no product should also be marked.

Post-Application Measurements: Take hydration readings at predetermined time points (e.g.,

15 minutes, 2 hours, 4 hours, 8 hours, and 24 hours) after product application.

Data Analysis: Compare the change in hydration levels from baseline for the test product

versus the control area.

Protocol 4: Transepidermal Water Loss (TEWL)
Measurement
Objective: To assess the formulation's ability to improve the skin's barrier function.

Instrumentation: Tewameter®

Procedure:

Subject Recruitment and Acclimatization: Follow the same procedure as in Protocol 3.

Baseline Measurement: Take baseline TEWL readings on designated forearm areas.

Product Application: Apply a standardized amount of the test formulation.

Post-Application Measurements: Measure TEWL at specified time intervals.
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Data Analysis: A decrease in TEWL indicates an improvement in the skin's barrier function.

Safety and Regulatory Considerations
1,3-Propanediol is generally recognized as a safe and well-tolerated ingredient in cosmetic

formulations.[8][14] The Cosmetic Ingredient Review (CIR) has concluded that it is safe for use

in cosmetics.[15] While skin irritation is rare, it is always recommended to conduct patch testing

for new formulations, especially those intended for sensitive skin.[14][17] It is important to

source high-quality, cosmetic-grade 1,3-propanediol from reputable suppliers to ensure purity

and avoid potential contaminants.

Conclusion
1,3-Propanediol is a highly effective and versatile humectant that offers significant advantages

in cosmetic formulating. Its ability to provide excellent hydration, enhance the sensory profile of

products, and improve the efficacy of other ingredients makes it a valuable tool for creating

advanced skincare and personal care products.[1][10] By understanding its mechanism of

action and following robust formulation and testing protocols, researchers and formulators can

harness the full potential of this innovative ingredient.

Visualizations
Caption: Mechanism of 1,3-Propanediol as a humectant.
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Caption: General workflow for creating an O/W emulsion with 1,3-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.paulaschoice-eu.com/propanediol/ingredient-propanediol.html
https://draxe.com/beauty/propanediol/
https://www.ahb-global.com/product-release/74
https://www.humblebeeandme.com/project/propanediol/
https://www.newdirectionsaromatics.com/cosmetic-ingredients/raw-materials/propanediol/
https://community.beautytap.com/2018/10/unpronounceable-skincare-ingredients
https://www.healthline.com/health/propanediol
https://www.clinikally.com/blogs/news/propanediol-vs-propylene-glycol-its-use-in-beauty-products
https://www.sprchemical.com/news/the-difference-between-12-propanediol-and-13-propanediol-in-cosmetics/
https://www.sprchemical.com/news/the-difference-between-12-propanediol-and-13-propanediol-in-cosmetics/
https://www.finallyallnatural.com/blogs/news/hidden-risks-in-natural-skincare-products
https://www.benchchem.com/product/b3191805#1-3-propanediol-as-a-humectant-in-cosmetic-formulations
https://www.benchchem.com/product/b3191805#1-3-propanediol-as-a-humectant-in-cosmetic-formulations
https://www.benchchem.com/product/b3191805#1-3-propanediol-as-a-humectant-in-cosmetic-formulations
https://www.benchchem.com/product/b3191805#1-3-propanediol-as-a-humectant-in-cosmetic-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3191805?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

